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Compound of Interest

Compound Name: 4,4'-Di(4-pyridyl)biphenyl

Cat. No.: B1316066 Get Quote

In-Depth Technical Guide to 4,4'-Di(4-
pyridyl)biphenyl
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 4,4'-Di(4-pyridyl)biphenyl. This organic compound is of significant interest in

materials science and coordination chemistry due to its rigid structure and the presence of

nitrogen-containing pyridyl groups.

Molecular Structure and Formula
4,4'-Di(4-pyridyl)biphenyl is an organic compound featuring a central biphenyl core with two

pyridyl groups attached at the 4 and 4' positions.[1][2] Its chemical structure imparts

considerable rigidity and stability to the molecule.[2]

Molecular Formula: C₂₂H₁₆N₂[1][2][3]

IUPAC Name: 4-[4-(4-pyridin-4-ylphenyl)phenyl]pyridine[1][3]

Synonyms: 4,4'-bis(4-pyridyl)biphenyl, 4,4'-di(pyridin-4-yl)-1,1'-biphenyl[1]

Caption: Molecular structure of 4,4'-Di(4-pyridyl)biphenyl.
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Physicochemical Properties
A summary of the key quantitative data for 4,4'-Di(4-pyridyl)biphenyl is presented in the table

below.

Property Value

Molecular Weight 308.38 g/mol

Appearance White to yellow to orange powder/crystal

Melting Point 308 °C

CAS Number 319430-87-0

Synthesis of 4,4'-Di(4-pyridyl)biphenyl
The synthesis of 4,4'-Di(4-pyridyl)biphenyl can be achieved through various cross-coupling

reactions. A prevalent method is the Suzuki-Miyaura cross-coupling reaction, which is known

for its high yields and tolerance of a wide range of functional groups. This reaction typically

involves the palladium-catalyzed coupling of an aryl or vinyl boronic acid with an aryl or vinyl

halide or triflate.

While a specific, detailed experimental protocol for the synthesis of 4,4'-Di(4-pyridyl)biphenyl
is not readily available in the public domain, a representative procedure can be adapted from

established Suzuki-Miyaura coupling methodologies.

Representative Experimental Protocol: Suzuki-Miyaura
Cross-Coupling
This protocol describes a generalized procedure for the synthesis of 4,4'-Di(4-
pyridyl)biphenyl via the Suzuki-Miyaura coupling of 4,4'-dibromobiphenyl with 4-pyridylboronic

acid.

Materials:

4,4'-Dibromobiphenyl
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4-Pyridylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

Toluene

Ethanol

Water

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine 4,4'-dibromobiphenyl (1 equivalent), 4-pyridylboronic acid (2.2

equivalents), and potassium carbonate (3 equivalents).

Solvent Addition: Add a 3:1 mixture of toluene and ethanol to the flask.

Degassing: Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

Catalyst Addition: To the degassed mixture, add palladium(II) acetate (0.02 equivalents) and

triphenylphosphine (0.08 equivalents).

Reaction: Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain it under

an inert atmosphere for 24 hours. Monitor the reaction progress using thin-layer

chromatography (TLC).
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Workup: After the reaction is complete, cool the mixture to room temperature and add water.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Purification: Combine the organic extracts, wash with brine, and dry over anhydrous

magnesium sulfate. Filter the solution and concentrate it under reduced pressure. The crude

product can be further purified by column chromatography on silica gel or by recrystallization

from a suitable solvent system (e.g., ethanol/water).
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Caption: Generalized workflow for the synthesis of 4,4'-Di(4-pyridyl)biphenyl.
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Applications
The unique structural and electronic properties of 4,4'-Di(4-pyridyl)biphenyl make it a

valuable building block in several areas of research and development:

Coordination Chemistry: It is frequently used as an organic ligand for the synthesis of

coordination polymers and metal-organic frameworks (MOFs).[4]

Organic Electronics: The presence of the pyridyl groups suggests potential applications in

organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).[2]

Sensor Materials: The pyridyl groups can act as chelating agents, making it a candidate for

the development of sensors for specific metal ions.[2]

Supramolecular Chemistry: Its rigid biphenyl core and the hydrogen bonding capabilities of

the pyridyl groups are of interest in the field of supramolecular chemistry.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

2. Organic Syntheses Procedure [orgsyn.org]

3. 4,4'-Di(4-pyridyl)biphenyl | C22H16N2 | CID 15522155 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [4,4'-Di(4-pyridyl)biphenyl molecular structure and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316066#4-4-di-4-pyridyl-biphenyl-molecular-
structure-and-formula]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1316066?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=v100p0361
http://orgsyn.org/demo.aspx?prep=v84p0334
http://orgsyn.org/demo.aspx?prep=v84p0334
http://orgsyn.org/demo.aspx?prep=v84p0334
https://www.benchchem.com/product/b1316066?utm_src=pdf-custom-synthesis
https://orgsyn.org/demo.aspx?prep=CV9P0242
http://orgsyn.org/demo.aspx?prep=v84p0334
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Di_4-pyridyl_biphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Di_4-pyridyl_biphenyl
http://orgsyn.org/demo.aspx?prep=v100p0361
https://www.benchchem.com/product/b1316066#4-4-di-4-pyridyl-biphenyl-molecular-structure-and-formula
https://www.benchchem.com/product/b1316066#4-4-di-4-pyridyl-biphenyl-molecular-structure-and-formula
https://www.benchchem.com/product/b1316066#4-4-di-4-pyridyl-biphenyl-molecular-structure-and-formula
https://www.benchchem.com/product/b1316066#4-4-di-4-pyridyl-biphenyl-molecular-structure-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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